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Compound of Interest

Compound Name: N-Hexyl-2-iodoacetamide

Cat. No.: B15489528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling procedures for N-Hexyl-2-
iodoacetamide, a reactive compound utilized in various research and development

applications. Due to the limited availability of a specific Safety Data Sheet (SDS) for N-Hexyl-2-
iodoacetamide, this guide is primarily based on the comprehensive safety data of the closely

related and structurally similar compound, 2-iodoacetamide. The core reactive group,

iodoacetamide, is the primary determinant of its hazardous properties.

Hazard Identification and Classification
N-Hexyl-2-iodoacetamide is anticipated to be a hazardous substance requiring careful

handling. Based on the data for 2-iodoacetamide, it is classified as:

Acutely Toxic (Oral): Toxic if swallowed.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[3][4]

Serious Eye Damage/Irritation: Causes serious eye damage.[3][4]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[1][5][4]

Skin Sensitization: May cause an allergic skin reaction.[1][5][4]
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Signal Word: Danger[3][2]

Hazard Statements:

H301: Toxic if swallowed.[1][5]

H314: Causes severe skin burns and eye damage.[4]

H317: May cause an allergic skin reaction.[1][5]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][5]

Quantitative Toxicity Data
The following quantitative toxicity data is for the related compound, 2-iodoacetamide, and

should be considered indicative for N-Hexyl-2-iodoacetamide.

Parameter Value Species Route Reference

LD50 74 mg/kg Mouse Oral [1]

LD50 50 mg/kg Mouse Intraperitoneal [1]

Acute Oral

Toxicity (ATE)
50 - 300 mg/kg - Oral [3]

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to safety protocols is paramount when working with N-Hexyl-2-
iodoacetamide.

Engineering Controls
Work in a well-ventilated area, preferably in a certified chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE)
Protection Type Recommendation Specifications

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may

also be necessary.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Lab

coat or chemical-resistant

apron.

Inspect gloves for integrity

before use.

Respiratory Protection

For operations that may

generate dust or aerosols, a

NIOSH-approved respirator

with an appropriate cartridge is

recommended.

Follow OSHA respirator

regulations (29 CFR

1910.134).

General Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.[5]

Remove contaminated clothing and wash it before reuse.

First Aid Measures
In case of exposure, immediate medical attention is required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/721328?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Storage and Disposal
Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage
Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed.

Protect from light and moisture.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains or waterways.

Contaminated packaging should be treated as hazardous waste.
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Experimental Protocols and Handling Procedures
N-Hexyl-2-iodoacetamide is primarily used as an alkylating agent, particularly for modifying

cysteine residues in proteins. The following is a generalized experimental workflow for protein

alkylation.

Sample Preparation Alkylation Step Quenching and Downstream Processing

Protein Sample Reduction of Disulfide Bonds
(e.g., with DTT or TCEP)

1.
Addition of

N-Hexyl-2-iodoacetamide Solution
2. Incubation

(in the dark)

3.
Quench Excess Reagent

(e.g., with DTT)
4. Downstream Analysis

(e.g., Mass Spectrometry)

5.

Click to download full resolution via product page

Figure 1. A generalized workflow for the use of N-Hexyl-2-iodoacetamide as an alkylating

agent in proteomics.

Detailed Methodologies for Key Experiments:

A typical protocol for the reduction and alkylation of proteins involves the following steps,

adapted from procedures for 2-iodoacetamide[6][7][8][9][10][11]:

Protein Solubilization: Dissolve the protein sample in a suitable buffer, often containing a

denaturant like urea or guanidine hydrochloride, to expose the cysteine residues.

Reduction: Treat the protein solution with a reducing agent such as dithiothreitol (DTT) or

tris(2-carboxyethyl)phosphine (TCEP) to break the disulfide bonds. A typical condition is

incubation with 5-10 mM DTT for 1 hour at 56°C.[6]

Alkylation:

Prepare a fresh solution of N-Hexyl-2-iodoacetamide immediately before use, as it is

light-sensitive and unstable in solution.[10][11]

Add the N-Hexyl-2-iodoacetamide solution to the reduced protein sample to a final

concentration typically in the range of 10-55 mM.[6]
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Incubate the reaction mixture in the dark at room temperature for 30-60 minutes.[6][8][11]

Quenching: Quench the reaction by adding an excess of a thiol-containing reagent, such as

DTT, to consume any unreacted N-Hexyl-2-iodoacetamide.

Downstream Processing: The alkylated protein sample is now ready for downstream

applications such as enzymatic digestion for mass spectrometry analysis.

Signaling Pathways and Logical Relationships
The primary logical relationship in the handling of N-Hexyl-2-iodoacetamide is the hierarchy of

safety controls.

Hierarchy of Safety Controls

Elimination/Substitution

Engineering Controls
(Fume Hood, Ventilation)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Figure 2. The hierarchy of controls applied to the safe handling of N-Hexyl-2-iodoacetamide.
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This guide provides a framework for the safe handling and use of N-Hexyl-2-iodoacetamide in

a laboratory setting. Researchers, scientists, and drug development professionals are strongly

encouraged to consult with their institution's Environmental Health and Safety (EHS)

department for specific guidance and to always perform a thorough risk assessment before

beginning any new experimental protocol involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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